Cas no 877650-05-0 (N-(2,5-dimethoxyphenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 877650-05-0
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6265392
• PubChem ID: 20878749
• Update Time: 2025-05-24

N-(2,5-dimethoxyphenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
• CCG-136676
• AKOS001864015
• F2529-0066
• 877650-05-0
• N-(2,5-dimethoxyphenyl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• N-(2,5-dimethoxyphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• Inchi： 1S/C18H17N3O4/c1-11-4-7-16-19-9-13(18(23)21(16)10-11)17(22)20-14-8-12(24-2)5-6-15(14)25-3/h4-10H,1-3H3,(H,20,22)
• InChI Key： RYSQGGYFPMEULY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NC(C1=CN=C2C=CC(C)=CN2C1=O)=O)OC

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(2,5-dimethoxyphenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

N-(2,5-Dimethoxyphenyl)-7-Methyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 877650-05-0, known as N-(2,5-dimethoxyphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their unique structural features and potential bioactivity. The molecule's structure incorporates a pyrido[1,2-a]pyrimidine core with substituents that enhance its functional properties. Recent studies have highlighted its potential as a lead compound in drug discovery efforts targeting various therapeutic areas.

Pyrido[1,2-a]pyrimidines are a subclass of heterocyclic compounds characterized by their fused ring system consisting of a pyridine and a pyrimidine moiety. This structural arrangement provides a rigid framework that can interact with biological targets such as enzymes and receptors. The N-(2,5-dimethoxyphenyl) substituent in this compound adds electron-donating groups to the aromatic ring, potentially influencing the molecule's solubility and binding affinity. The 7-methyl group further modifies the steric profile of the molecule, while the 4-oxo group introduces a ketone functionality that may participate in hydrogen bonding interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving strategic functional group transformations. Researchers have employed methodologies such as nucleophilic aromatic substitution and coupling reactions to construct the pyrido[1,2-a]pyrimidine core. The incorporation of the N-(2,5-dimethoxyphenyl) group has been achieved via amide bond formation under optimized conditions. These synthetic strategies not only ensure high purity but also pave the way for large-scale production if required.

From a pharmacological perspective, N-(2,5-dimethoxyphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has demonstrated promising activity in preclinical studies. It has shown potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its ability to modulate signaling pathways associated with neurodegenerative diseases has been explored in recent research. Studies conducted using cellular models have revealed its capacity to reduce oxidative stress and inhibit apoptosis in neurons.

The long-term stability and bioavailability of this compound are critical factors being investigated to assess its suitability for therapeutic applications. Preclinical toxicology studies have indicated that it exhibits low toxicity at pharmacologically relevant doses, which is encouraging for further development. However, additional research is required to fully understand its pharmacokinetics and safety profile in vivo.

In conclusion, N-(2,5-dimethoxyphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. Its potential applications span across various therapeutic areas, including inflammation and neurodegenerative diseases. As research continues to unfold, this compound may emerge as a valuable tool in the fight against debilitating medical conditions.